Cas no 34780-08-0 (2-Cyclopenten-1-one, 2-(phenylthio)-)

• Product name: 2-Cyclopenten-1-one, 2-(phenylthio)-
• CAS No: 34780-08-0
• MF: C₁₁H₁₀OS
• MW: 190.261501789093
• CID: 1466138
• PubChem ID: 12222830

2-Cyclopenten-1-one, 2-(phenylthio)- Chemical and Physical Properties

Names and Identifiers

• 2-Cyclopenten-1-one, 2-(phenylthio)-
• 2-phenylsulfanylcyclopent-2-en-1-one
• 2-(phenylsulfanyl)-2-cyclopenten-1-one
• 34780-08-0
• phenylmercaptocyclopentenone
• DTXSID30481181
• 2-phenylsulfanyl-cyclopent-2-en-1-one

• Inchi： InChI=1S/C11H10OS/c12-10-7-4-8-11(10)13-9-5-2-1-3-6-9/h1-3,5-6,8H,4,7H2
• InChI Key： ICPWBZQTTNZFGD-UHFFFAOYSA-N
• SMILES： C1CC(=O)C(=C1)SC2=CC=CC=C2

Computed Properties

• Exact Mass: 190.0453
• Monoisotopic Mass: 190.04523611g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 226
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 42.4Ų

Experimental Properties

• PSA: 17.07